Cas no 4285-42-1 (N-Methyl-N-phenylcarbamoyl Chloride)

• Product Name: N-Methyl-N-phenylcarbamoyl Chloride
• CAS No: 4285-42-1
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD00000634
• CID: 329184
• PubChem ID: 77969
• Update Time: 2025-05-26

N-Methyl-N-phenylcarbamoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride,N-methyl-N-phenyl-
• N-METHYL-N-PHENYLCARBAMOYL CHLORIDE
• N-methyl-N-phenylcarbamyl chloride
• 1-phenylcyclopropanecarbonyl chloride
• Carbamic chloride,methylphenyl
• Carbamoyl chloride,methylphenyl
• Carbaniloyl chloride,N-methyl
• Methylphenylcarbamoyl chloride
• N-methyl-N-phenyl-carbamic acid chloride
• (Methyl)phenylcarbamic chloride
• N-Methyl-N-phenylcarbamic acid chloride
• NSC 165671
• SCHEMBL61173
• N-Methyl-N-phenyl-carbamic Chloride
• NS00031254
• Carbamoyl chloride, methylphenyl-
• N-methyl-N-phenyl carbamoyl chloride
• NSC-165671
• methyl-phenyl-carbamoyl chloride
• DTXSID7063396
• EN300-1244207
• Methyl(phenyl)carbamic chloride #
• N-methyl-N-phenylcarbamic chloride
• Carbaniloyl chloride, N-methyl-
• EINECS 224-288-4
• N-Methyl-N-phenylcarbamoyl chloride, 98%
• N-methyl-N-phenyl-carbamoyl chloride
• FT-0635209
• N-phenyl- N-methylcarbamyl chloride
• N -methyl-N-phenylcarbamoyl chloride
• methyl(phenyl)carbamoyl chloride
• 4285-42-1
• Carbamic chloride, N-methyl-N-phenyl-
• MFCD00000634
• AKOS022463795
• Carbamic chloride, methylphenyl-
• N-methyl N-phenylcarbamoylchloride
• Methyl(phenyl)carbamic chloride
• N-methyl-phenylcarbamoyl chloride
• N-phenyl-N-methylcarbamoyl chloride
• NSC165671
• GEO-03721
• F14802
• N-methyl-N-phenyl carbamoylchloride
• DB-050978
• SY239897
• N-Methyl-N-phenylcarbamoyl Chloride

• MDL： MFCD00000634
• Inchi： 1S/C8H8ClNO/c1-10(8(9)11)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： CPGWSLFYXMRNDV-UHFFFAOYSA-N
• SMILES： ClC(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 169.02900
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Light yellow or green solid
• Density: 1.247±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87-90 °C (lit.)
• Boiling Point: 280 °C(lit.)
• Flash Point: 123.1±18.7 ºC,
• Refractive Index: 1.5430 (estimate)
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 20.31000
• LogP: 2.48160
• Solubility: Not determined

N-Methyl-N-phenylcarbamoyl Chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34; R36/37
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-Methyl-N-phenylcarbamoyl Chloride

Recent Advances in the Application of N-Methyl-N-phenylcarbamoyl Chloride (CAS 4285-42-1) in Chemical Biology and Pharmaceutical Research

N-Methyl-N-phenylcarbamoyl chloride (CAS 4285-42-1) is a versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its carbamoyl chloride functional group, serves as a key building block in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of N-Methyl-N-phenylcarbamoyl chloride derivatives as potent inhibitors of serine hydrolases, a class of enzymes implicated in numerous disease pathways. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar inhibition constants against several clinically relevant targets. This breakthrough suggests promising applications in the treatment of metabolic disorders and inflammatory diseases.

In the field of drug formulation, recent advancements have explored the use of 4285-42-1 as a coupling reagent in peptide synthesis. A 2024 publication in Organic Process Research & Development detailed an improved synthetic protocol that enhances the yield and purity of carbamate-linked peptide conjugates while minimizing side reactions. This methodology has been successfully applied to the production of several investigational new drugs currently in preclinical trials.

The compound's mechanism of action has been further elucidated through computational chemistry studies. Molecular dynamics simulations published in early 2024 revealed that N-Methyl-N-phenylcarbamoyl chloride exhibits unique reactivity patterns due to the electronic effects of both the methyl and phenyl substituents. These insights are informing the design of next-generation carbamoylating agents with improved selectivity profiles.

From a safety and regulatory perspective, recent toxicological assessments of 4285-42-1 have provided valuable data for industrial applications. A comprehensive study conducted by the European Chemicals Agency in 2023 established updated handling guidelines and exposure limits for this compound in manufacturing settings. These findings are particularly relevant as production scales increase to meet growing demand in the pharmaceutical sector.

Looking forward, researchers are investigating novel applications of N-Methyl-N-phenylcarbamoyl chloride in bioconjugation chemistry. Preliminary results from a 2024 ACS Chemical Biology study suggest its potential for creating stable protein-drug conjugates with controlled release properties. This approach could revolutionize targeted cancer therapies and other precision medicine applications.

The commercial landscape for 4285-42-1 has also evolved, with several specialty chemical manufacturers introducing high-purity grades optimized for specific pharmaceutical applications. Market analysis indicates a compound annual growth rate of 8.2% for this intermediate through 2028, driven by increasing demand for carbamate-based therapeutics and the expansion of antibody-drug conjugate development pipelines.